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Compound of Interest

Compound Name: 2-(Methylthio)benzylamine

Cat. No.: B1597670 Get Quote

Introduction and Strategic Importance
2-(Methylthio)benzylamine is an organic compound whose strategic value lies in its unique

bifunctional structure. Possessing both a nucleophilic primary amine and a modifiable

methylthio group on a benzene scaffold, it serves as a highly versatile building block in

synthetic chemistry.[1] Its derivatives are key precursors for compounds with demonstrated

biological activities, including antibacterial and antifungal properties, making it a molecule of

significant interest in medicinal chemistry.[1]

This document provides a detailed examination of its chemical and physical properties,

spectroscopic signature, a validated synthetic approach, and critical safety protocols.

Understanding these core attributes is paramount for its effective and safe utilization in

research and development workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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